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Cat. No.: B15088256 Get Quote

Biotin-d2: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-d2, a deuterated isotopologue of Biotin (Vitamin B7), serves as a crucial internal

standard for the accurate quantification of biotin in various biological matrices. Its use in mass

spectrometry-based analytical methods, such as liquid chromatography-mass spectrometry

(LC-MS) and gas chromatography-mass spectrometry (GC-MS), is essential for

pharmacokinetic studies, clinical diagnostics, and nutritional research. This technical guide

provides an in-depth overview of the physical and chemical characteristics of Biotin-d2,

detailed experimental protocols for its analysis, and a summary of the key metabolic and

signaling pathways of biotin.

Physical and Chemical Characteristics
Biotin-d2 is a synthetic compound where two hydrogen atoms in the biotin molecule have been

replaced by deuterium. This isotopic labeling minimally alters the chemical properties of the

molecule while providing a distinct mass shift, making it an ideal internal standard for mass

spectrometry.
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Property Value

Systematic Name
5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-

d]imidazol-4-yl-6,6-d2]pentanoic acid

Synonyms
D-Biotin-d2-(ring-6,6-d2), Vitamin B7-d2,

Vitamin H-d2

CAS Number 1217481-41-8

Molecular Formula C₁₀H₁₄D₂N₂O₃S

Molecular Weight 246.32 g/mol [1][2]

Appearance White to off-white solid[3][4]

Melting Point 231 - 233 °C (for unlabeled Biotin)[3]

Solubility
Soluble in ethanol (≥10 mg/ml) and heated

water (≥10 mg/ml)

Purity Typically ≥98% chemical purity

Isotopic Incorporation ≥99% deuterated forms (d1-d2); ≤1% d0

Storage Store at -20°C for long-term stability

Stability
Stable under recommended storage conditions.

Incompatible with strong oxidizing agents.

Experimental Protocols
Synthesis of Biotin-d2 (General Approach)
While a specific, detailed protocol for the synthesis of Biotin-d2 is not readily available in the

public domain, a general approach can be inferred from patented methods for D(+)-biotin

synthesis. The introduction of deuterium at the 6,6-position of the biotin ring would likely involve

the use of a deuterated precursor or a specific reduction step using a deuterium source.

Disclaimer: The following is a generalized workflow and should be adapted and optimized by

qualified chemists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15088256#physical-and-chemical-characteristics-of-
biotin-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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